N-(3-Amino-2-methylphenyl)-2-(2-methoxyphenoxy)-acetamide

• IUPAC Name: N-(3-amino-2-methylphenyl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C16H18N2O3/c1-11-12(17)6-5-7-13(11)18-16(19)10-21-15-9-4-3-8-14(15)20-2/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key: PEWJPNJUZIIFBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)COC2=CC=CC=C2OC)N
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• CAS No.: 953726-43-7

Description

N-(3-Amino-2-methylphenyl)-2-(2-methoxyphenoxy)-acetamide is an organic compound that belongs to the class of acetamides This compound is characterized by the presence of an amino group, a methoxyphenoxy group, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-Amino-2-methylphenyl)-2-(2-methoxyphenoxy)-acetamide typically involves the reaction of 3-amino-2-methylphenol with 2-methoxyphenoxyacetic acid. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions often include a solvent such as dichloromethane and a temperature range of 0-25°C.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized reaction conditions to maximize yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-(3-Amino-2-methylphenyl)-2-(2-methoxyphenoxy)-acetamide can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like sodium hydride (NaH) and alkyl halides are employed for substitution reactions.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Amines or alcohols.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-Amino-2-methylphenyl)-2-(2-methoxyphenoxy)-acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar Compounds

N-(3-Amino-2-methylphenyl)-acetamide: Lacks the methoxyphenoxy group.

2-(2-Methoxyphenoxy)-acetamide: Lacks the amino and methyl groups on the phenyl ring.

N-(3-Amino-2-methylphenyl)-2-(2-hydroxyphenoxy)-acetamide: Contains a hydroxy group instead of a methoxy group.

Uniqueness

N-(3-Amino-2-methylphenyl)-2-(2-methoxyphenoxy)-acetamide is unique due to the presence of both the amino and methoxyphenoxy groups, which confer distinct chemical and biological properties